Cas no 1818227-69-8 (5-bromo-1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-bromo-1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1818227-69-8
• MF: C₉H₁₀BrF₃N₂O
• MW: 299.087711811066
• CID: 5266096
• PubChem ID: 129047195
• Update Time: 2026-03-09

5-bromo-1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-3-(trifluoromethyl)-
• 5-bromo-1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• F93743
• 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• SCHEMBL18758369
• 1818227-69-8
• YDTJTTFPDZPXCZ-UHFFFAOYSA-N

• Inchi： 1S/C9H10BrF3N2O/c10-7-5-6(9(11,12)13)14-15(7)8-3-1-2-4-16-8/h5,8H,1-4H2
• InChI Key： YDTJTTFPDZPXCZ-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C(Br)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 297.99286g/mol
• Monoisotopic Mass: 297.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27Ų